Cas no 890098-56-3 (2-Acetoxy-4'-butoxybenzophenone)

• Product Name: 2-Acetoxy-4'-butoxybenzophenone
• CAS No: 890098-56-3
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• MDL: MFCD07698835
• CID: 1937039
• PubChem ID: 24722894
• Update Time: 2025-06-08

2-Acetoxy-4'-butoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• [2-(4-butoxybenzoyl)phenyl] acetate
• LogP
• 2-Acetoxy-4'-butoxybenzophenone
• 2-(4-BUTOXYBENZOYL)PHENYL ACETATE
• 890098-56-3
• MFCD07698835
• DTXSID90641587
• AKOS016018147

• MDL： MFCD07698835
• Inchi： 1S/C19H20O4/c1-3-4-13-22-16-11-9-15(10-12-16)19(21)17-7-5-6-8-18(17)23-14(2)20/h5-12H,3-4,13H2,1-2H3
• InChI Key： OQRLSPZBDMEJGT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C=CC=CC=1OC(C)=O)=O)CCCC

Computed Properties

• Exact Mass: 312.13615911Da
• Monoisotopic Mass: 312.13615911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Acetoxy-4'-butoxybenzophenone

Introduction to 2-Acetoxy-4'-butoxybenzophenone (CAS No. 890098-56-3)

2-Acetoxy-4'-butoxybenzophenone, identified by its Chemical Abstracts Service (CAS) number 890098-56-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This benzophenone derivative, characterized by its acetoxy and butoxy substituents, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel agrochemicals and pharmaceutical agents.

The structural configuration of 2-Acetoxy-4'-butoxybenzophenone contributes to its remarkable photostability and electronic characteristics, which are highly relevant in the design of organic electronic materials. Recent studies have highlighted its potential as an intermediate in synthesizing advanced polymers and optoelectronic devices. The presence of both acetoxy and butoxy groups enhances its solubility in organic solvents, facilitating its use in industrial processes and laboratory-scale reactions.

In the realm of pharmaceutical research, 2-Acetoxy-4'-butoxybenzophenone has been explored for its potential role as a bioactive molecule. Its benzophenone core is known to interact with biological targets, making it a promising scaffold for drug discovery. Specifically, researchers have investigated its derivatives for their antimicrobial and anti-inflammatory properties. The acetoxy group, in particular, has been shown to modulate the pharmacokinetic behavior of benzophenone derivatives, enhancing their bioavailability and therapeutic efficacy.

One of the most intriguing aspects of 2-Acetoxy-4'-butoxybenzophenone is its versatility in chemical synthesis. The compound serves as an effective building block for constructing more complex molecules through various functionalization reactions. For instance, it can undergo selective halogenation or cross-coupling reactions to introduce additional functional groups, thereby expanding its utility in synthetic chemistry. These properties make it an indispensable tool for chemists working on the development of new chemical entities (NCEs).

The agrochemical industry has also recognized the potential of 2-Acetoxy-4'-butoxybenzophenone as a precursor for novel pesticides and herbicides. Its structural features allow for the design of compounds that exhibit high selectivity and low toxicity towards target pests while minimizing environmental impact. This aligns with the growing demand for sustainable agricultural practices and eco-friendly chemical solutions.

From a material science perspective, 2-Acetoxy-4'-butoxybenzophenone has been employed in the development of organic semiconductors and light-emitting diodes (OLEDs). Its ability to form stable films with excellent charge transport properties makes it suitable for use in flexible electronics and optoelectronic devices. Researchers have demonstrated its efficacy in creating high-performance organic transistors and photodetectors, which could revolutionize the future of display technologies.

The synthesis of 2-Acetoxy-4'-butoxybenzophenone typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The process often requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally benign synthetic routes, further enhancing the practicality of this compound.

In conclusion, 2-Acetoxy-4'-butoxybenzophenone (CAS No. 890098-56-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features and chemical properties make it a valuable asset in modern research and industrial processes. As scientific understanding continues to evolve, the potential uses of this benzophenone derivative are likely to expand even further, driving innovation across multiple sectors.